Cas no 263711-74-6 (Apigenin-d5 (Major))

• Product Name: Apigenin-d5 (Major)
• CAS No: 263711-74-6
• MF: C₁₅H₁₀O₅
• MW: 275.267713069916
• CID: 247612
• Update Time: 2025-06-08

Apigenin-d5 (Major) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one-3,6,8-d3,5,7-dihydroxy-2-(4-hydroxyphenyl-3,5-d2)-
• APIGENIN-D5
• Apigenin-d5 (Major)
• Apicidin Ia
• OSI 2040
• [3,6,8,35d5]-Apigenin
• 4',5,7-Trihydroxyflavone-d5
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one-d5
• Pelargidenon 1449-d5
• 3,6,8-trideuterio-2-(3,5-dideuterio-4-hydroxyphenyl)-5,7-dihydroxychromen-4-one
• 4H-1-Benzopyran-4-one-3,6,8-d3, 5,7-dihydroxy-2-(4-hydroxyphenyl-3,5-d2)-

• Inchi： 1S/C15H10O5/c16-9-3-1-8(2-4-9)13-7-12(19)15-11(18)5-10(17)6-14(15)20-13/h1-7,16-18H/i3D,4D,5D,6D,7D
• InChI Key： KZNIFHPLKGYRTM-DKFMXDSJSA-N
• SMILES： C12=C(O)C([2H])=C(O)C([2H])=C1OC(C1C=C([2H])C(=C([2H])C=1)O)=C([2H])C2=O

Computed Properties

• Exact Mass: 275.08400

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: 345-350°C
• Boiling Point: 555.5±50.0 °C at 760 mmHg
• Flash Point: 217.1±23.6 °C
• Refractive Index: 1.732
• Solubility: DMSO（轻微）、乙醇（轻微、加热）、甲醇（轻微）
• PSA: 90.90000
• LogP: 2.57680
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Apigenin-d5 (Major) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Apigenin-d5 (Major)

Apigenin-d5 (Major): A Comprehensive Overview of CAS No. 263711-74-6

Apigenin-d5 (Major), with the CAS number 263711-74-6, is a deuterated analog of apigenin, a naturally occurring flavonoid found in various fruits, vegetables, and herbs. This compound is widely studied for its potential therapeutic applications, particularly in the fields of oncology, neurology, and cardiovascular health. The deuterium substitution in Apigenin-d5 (Major) enhances its stability and pharmacokinetic properties, making it a valuable tool in preclinical and clinical research.

The chemical structure of Apigenin-d5 (Major) is characterized by the presence of five deuterium atoms (D) in place of hydrogen atoms (H) at specific positions. This modification significantly alters the compound's metabolic profile, leading to increased resistance to enzymatic degradation and extended half-life in biological systems. These properties make Apigenin-d5 (Major) an ideal candidate for long-term studies and chronic disease models.

In recent years, extensive research has been conducted to explore the biological activities of apigenin and its deuterated derivatives. One notable study published in the Journal of Medicinal Chemistry demonstrated that Apigenin-d5 (Major) exhibits potent anti-inflammatory and antioxidant effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, such as the nuclear factor-kappa B (NF-κB) pathway and the Nrf2-ARE pathway.

Beyond its anti-inflammatory and antioxidant activities, Apigenin-d5 (Major) has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer, prostate cancer, and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, as well as the suppression of angiogenesis and metastasis.

In neurology, Apigenin-d5 (Major) has been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative damage and prevent neurodegeneration. These findings suggest that Apigenin-d5 (Major) may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The cardiovascular benefits of Apigenin-d5 (Major)Circulation Research journal found that this compound can improve endothelial function and reduce blood pressure by enhancing nitric oxide production and inhibiting vascular inflammation. These effects make it a potential candidate for the prevention and treatment of cardiovascular diseases.

The pharmacokinetic properties of Apigenin-d5 (Major)

In conclusion, Apigenin-d5 (Major), with CAS number 263711-74-6, is a versatile compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, anticancer, neuroprotective, and cardiovascular benefits make it a valuable tool in both preclinical research and potential clinical applications. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development.